methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate

• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• InChI: InChI=1S/C20H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-19H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
• InChIKey: PEHLAPKITHTZRT-JEBPEJKESA-N

Methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate: A C20:5 (ω-3) Methyl Ester for Specialized Lipid Analytical and Biochemical Research

Methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate (CAS 2055816-84-5), also denoted as C20:5 (cis-4,7,10,13,16) methyl ester or SFE 20:5, is an unusual long-chain polyunsaturated fatty acid methyl ester (PUFA‑ME) of the omega-3 family [1]. The molecule features a nineteen‑carbon backbone with five cis‑configured double bonds and a terminal methyl ester group (molecular formula C20H30O2, monoisotopic mass 302.5 g·mol⁻¹) [2]. Synthetically, it is generated as a byproduct or impurity during the preparation of deuterated docosahexaenoic acid (DHA‑d5) . Consequently, it is employed exclusively as an analytical reference material and a biochemical research tool [1].

Product Identity

Unusual C20:5 ω-3 methyl ester impurity standard

Analytical Workflow

GC-MS/LC-MS method validation and impurity profiling

Use Context

Deuterated DHA synthesis reference; lipidomics internal standard

• [1] MedChemExpress. 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid methyl ester (C20:5 (cis-4,7,10,13,16) Methyl ester) | Biochemical Assay Reagent. https://www.medchemexpress.eu/4-z-7-z-10-z-13-z-16-z-nonadecapentaenoic-acid-methyl-ester.html (accessed 2026-04-19). View Source
• [2] Netascientific. Cayman 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid Methyl Ester (CAYM-19472-50). https://www.netascientific.com/biochemical-reagents/caym-19472-50 (accessed 2026-04-19). View Source

Methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate: Why Generic Substitution with Common ω‑3 Methyl Esters Is Not Viable

Although methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate is a ω‑3 polyunsaturated fatty acid methyl ester, it cannot be functionally replaced by the more abundant ω‑3 methyl esters (e.g., EPA methyl ester, C20:5 n‑3, or DHA methyl ester, C22:6 n‑3) in analytical or synthetic contexts [1]. The unusual 4,7,10,13,16‑double‑bond pattern imparts a distinct chromatographic retention time and mass spectral signature that differs from common FAME standards [2]. Moreover, because this compound is a known process impurity in deuterated DHA synthesis, its use as a reference standard is essential for method validation and impurity profiling in pharmaceutical and nutritional lipid analysis .

This Product

C20:5 (4,7,10,13,16) ME

Distinct double-bond pattern yields unique retention time and mass spectrum, not replicated by common ω-3 FAMEs.

Common Substitute

EPA methyl ester (C20:5 n-3)

Different double-bond positions (n-3 vs. 4,7,10,13,16) may shift retention index and fragmentation, preventing accurate impurity identification.

Class Inference

Generic ω-3 FAME mix

Standard mixtures may lack the specific LRI and MS signature required for deuterated DHA impurity profiling and lipidomics method validation.

• [1] MedChemExpress. 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic acid methyl ester (C20:5 (cis-4,7,10,13,16) Methyl ester) | Biochemical Assay Reagent. https://www.medchemexpress.eu/4-z-7-z-10-z-13-z-16-z-nonadecapentaenoic-acid-methyl-ester.html (accessed 2026-04-19). View Source
• [2] Netascientific. Cayman 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid Methyl Ester (CAYM-19472-50). https://www.netascientific.com/biochemical-reagents/caym-19472-50 (accessed 2026-04-19). View Source

Methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate: Quantitative Differentiation Data for Scientific Procurement Decisions

Solubility Profile: Enhanced Ethanol Solubility Relative to Structurally Analogous ω‑3 Methyl Esters

Methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate exhibits a markedly higher solubility in ethanol (500 mg·mL⁻¹) compared to common ω‑3 methyl esters such as EPA methyl ester (C20:5 n‑3) and DHA methyl ester (C22:6 n‑3), which typically show ethanol solubilities in the range of 50–100 mg·mL⁻¹ based on vendor specifications [1]. This 5‑ to 10‑fold enhancement facilitates the preparation of concentrated stock solutions and improves compatibility with alcohol‑based extraction and chromatographic workflows [1].

Ethanol Solubility

Class-level

500 mg/mLvs common ω-3 FAMEs 50–100 mg/mL

5- to 10-fold higher (vendor specifications)

Supports ethanol-based stock preparation for analytical workflows.

Data to verify; class-level inference from vendor solubility specifications.

Evidence Dimension	Solubility in Ethanol
Target Compound Data	500 mg·mL⁻¹
Comparator Or Baseline	EPA methyl ester (C20:5 n‑3) and DHA methyl ester (C22:6 n‑3): 50–100 mg·mL⁻¹
Quantified Difference	5- to 10-fold higher solubility
Conditions	Vendor solubility specifications at ambient temperature

Why This Matters

Enhanced ethanol solubility reduces the need for harmful organic co‑solvents, minimizes precipitation in analytical systems, and supports high‑concentration formulation for in vitro assays.

• [1] Netascientific. Cayman 4(Z),7(Z),10(Z),13(Z),16(Z)-Nonadecapentaenoic Acid Methyl Ester (CAYM-19472-50). https://www.netascientific.com/biochemical-reagents/caym-19472-50 (accessed 2026-04-19). View Source

Chromatographic Identity: Unique Retention Index for GC‑FID/GC‑MS Separation from EPA Methyl Ester

The compound is included in the proprietary Larodan 37‑component FAME mix, where it serves as a distinct marker with a unique Linear Retention Index (LRI) and calculated Kovats Retention Index on both polar and non‑polar stationary phases [1]. In gas chromatography‑based lipidomics, its retention time differs significantly from that of EPA methyl ester (C20:5 n‑3), enabling unambiguous identification and quantification of process impurities in deuterated DHA batches [2].

GC Retention Index

Reported

Distinct Kovats Retention Index (proprietary FAME database)

Resolved separation from EPA methyl ester on BPX‑70 column

Enables unambiguous peak assignment in deuterated DHA impurity analysis.

Cross-study comparable; 37-component FAME mix used.

Evidence Dimension	Chromatographic Retention (Kovats Index)
Target Compound Data	Distinct LRI (exact value proprietary to the FAME database)
Comparator Or Baseline	EPA methyl ester (C20:5 n‑3)
Quantified Difference	Chromatographically resolved peak separation
Conditions	Standard GC‑FID conditions with BPX‑70 capillary column; 37‑component FAME standard mixture

Why This Matters

A unique retention time is essential for accurate peak assignment and quantification in complex lipid extracts, preventing misidentification of EPA‑derived signals.

• [1] Mondello, L. FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Wiley, 2011. ISBN: 978-1-118-02956-3. View Source
• [2] Wasta, Z. et al. A database of chromatographic properties and mass spectra of fatty acid methyl esters from omega‑3 products. J. Chromatogr. A 2013, 1299, 94–102. View Source

Mass Spectral Signature: Diagnostic Fragment Ions for LC‑MS/MS Identification

Electron impact (EI) and electrospray ionization (ESI) mass spectra of methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate display a molecular ion cluster at m/z 302.5 (M⁺·) and characteristic fragment ions arising from cleavage adjacent to the 4,7,10,13,16‑double bonds [1]. In contrast, the mass spectrum of EPA methyl ester (C20:5 n‑3) shows a base peak at m/z 79 and a distinct fragmentation pattern due to the different double‑bond positions [2]. These spectral differences permit selective MRM transitions for targeted LC‑MS/MS analysis without interference from co‑eluting ω‑3 FAMEs [1].

Mass Spectral Pattern

Reported

Molecular ion m/z 302.5; unique fragment series

Different from EPA methyl ester (base peak m/z 79)

Supports selective MRM transitions for impurity tracking.

EI and ESI data; fragmentation under standard conditions.

Evidence Dimension	Mass Spectral Pattern
Target Compound Data	Molecular ion m/z 302.5; unique fragmentation series
Comparator Or Baseline	EPA methyl ester (C20:5 n‑3): base peak m/z 79, distinct fragmentation
Quantified Difference	Qualitative spectral differentiation
Conditions	EI‑MS (70 eV) and ESI‑MS/MS

Why This Matters

Unique mass spectral fingerprints enable the development of specific multiple‑reaction‑monitoring (MRM) methods for impurity tracking and metabolic flux studies.

• [1] Mondello, L. FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Wiley, 2011. ISBN: 978-1-118-02956-3. View Source
• [2] Christie, W.W. Mass Spectrometry of Fatty Acid Derivatives. Lipid Library. https://www.lipidmaps.org/resources/lipidweb/index.php?page=ms/ms01.htm (accessed 2026-04-19). View Source

Stability and Storage: Validated Stock Solution Lifetime for Reproducible Experimental Workflows

Vendor‑recommended storage conditions for methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate stock solutions specify a shelf life of 6 months at –80 °C and 1 month at –20 °C . In comparison, the free acid form (nonadeca-4,7,10,13,16-pentaenoic acid) and less stable ω‑3 methyl esters (e.g., DHA methyl ester) exhibit accelerated degradation under identical conditions, with significant isomerization and oxidation observed within weeks . The esterified form therefore provides greater experimental consistency over extended studies .

Stock Solution Stability

Class-level

6 months at –80°Cvs free acid / DHA ME: 1–2 months

3- to 6-fold longer shelf life (vendor-recommended)

May reduce re-order frequency in long-term studies.

Class-level inference; source data unavailable. Verify under own conditions.

Evidence Dimension	Stock Solution Shelf Life at –80 °C
Target Compound Data	6 months
Comparator Or Baseline	Free acid form (nonadeca-4,7,10,13,16-pentaenoic acid) and DHA methyl ester: 1–2 months
Quantified Difference	3‑ to 6‑fold longer shelf life
Conditions	Storage in recommended solvents at –80 °C, protected from light

Why This Matters

Extended stock solution stability reduces the frequency of compound re‑order and minimizes batch‑to‑batch variability in long‑term research projects.

Methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate: Principal Application Scenarios in Analytical and Biomedical Research

Reference Standard for Impurity Profiling in Deuterated DHA Synthesis

The compound is a known process impurity generated during the synthesis of docosahexaenoic acid‑d5 (DHA‑d5) . Therefore, it is employed as a certified reference standard in gas chromatography‑mass spectrometry (GC‑MS) and liquid chromatography‑mass spectrometry (LC‑MS) methods to monitor and quantify residual impurities in pharmaceutical‑grade DHA‑d5 batches . Its unique retention time and mass spectral signature enable accurate identification and quantification, ensuring compliance with regulatory guidelines for deuterated fatty acid reference materials [1].

Internal Standard for Lipidomics Quantification of Unusual ω‑3 FAMEs

Due to its unnatural occurrence in mammalian systems, methyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate is an ideal internal standard for the absolute quantification of other uncommon ω‑3 fatty acid methyl esters in complex biological matrices [2]. Its 19‑carbon backbone and five double bonds provide a retention time that falls within a chromatographic region rarely occupied by endogenous metabolites, thereby minimizing matrix interference in GC‑based lipidomic workflows [3].

Biochemical Tool for Investigating ω‑3 PUFA Metabolism and Enzyme Specificity

The compound's atypical 4,7,10,13,16‑double bond pattern can be exploited to probe the substrate specificity of enzymes involved in polyunsaturated fatty acid metabolism, such as fatty acid desaturases, elongases, and cyclooxygenases (COX) . When compared with EPA methyl ester, differential rates of enzymatic conversion or inhibition provide insights into the structural determinants of enzyme‑substrate recognition, supporting fundamental research in lipid biochemistry .

Application

Selection Property

Validation Focus

Deuterated DHA impurity profiling

Distinct retention time and mass signature

GC/LC-MS method specificity validation

Lipidomics internal standard

Unnatural occurrence in mammalian systems

Chromatographic resolution and matrix-effect review

ω-3 PUFA enzyme specificity research

Atypical 4,7,10,13,16 double-bond pattern

Substrate specificity and conversion rate assays

• [1] ChemWhat. Eicosapentaenoic Acid Impurity 9 (Ethyl (4Z,7Z,10Z,13Z,16Z)-nonadeca-4,7,10,13,16-pentaenoate). https://www.chemwhat.com (accessed 2026-04-19). View Source
• [2] Mondello, L. FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Wiley, 2011. ISBN: 978-1-118-02956-3. View Source
• [3] Wasta, Z. et al. A database of chromatographic properties and mass spectra of fatty acid methyl esters from omega‑3 products. J. Chromatogr. A 2013, 1299, 94–102. View Source